N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
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Overview
Description
N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C16H19FN4O3 and its molecular weight is 334.351. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonism
The development of neurokinin-1 (NK1) receptor antagonists has been a focus for their potential in treating emesis and depression. A study on an NK1 receptor antagonist with a high affinity and long central duration of action highlights the therapeutic potential of such compounds in clinical settings for intravenous and oral administration (Harrison et al., 2001).
Alzheimer's Disease Imaging
In Alzheimer's research, compounds have been developed for the non-invasive imaging of neurofibrillary tangles and beta-amyloid plaques. For example, [18F]FDDNP, a hydrophobic radiofluorinated derivative, demonstrated potential in positron emission tomography (PET) imaging to localize and quantify these biomarkers in living patients, offering a method for diagnostic assessment and monitoring of Alzheimer's disease progression (Shoghi-Jadid et al., 2002).
Orexin Receptor Mechanisms in Feeding Behavior
Research into orexin receptors has uncovered their role in modulating feeding behavior, arousal, stress, and substance abuse. Compounds targeting these receptors, particularly the orexin-1 receptor, have shown promise in reducing compulsive food intake in animal models, suggesting potential applications in treating binge eating and possibly other eating disorders (Piccoli et al., 2012).
Environmental Pollutant Analysis
The detection and analysis of environmental pollutants, such as herbicides and their degradation products, are crucial for environmental protection and safety. Studies on methods for isolating and detecting substances like dimethenamid and flufenacet, along with their degradates, in natural water samples demonstrate the environmental applications of chemical analysis techniques (Zimmerman et al., 2002).
Mechanism of Action
Target of Action
The compound contains a dimethylamino group and a fluorophenyl group, which are common in many bioactive molecules. These groups could potentially interact with various biological targets such as enzymes or receptors, but without specific studies, it’s hard to identify the exact targets .
Mode of Action
The mode of action would depend on the specific biological target of the compound. Generally, the compound could bind to its target, causing a conformational change that affects the target’s activity. The presence of a dimethylamino group could suggest potential interactions with acidic residues in proteins, while the fluorophenyl group could participate in hydrophobic interactions .
Biochemical Pathways
Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on various factors including its size, polarity, and stability. The presence of the dimethylamino and fluorophenyl groups could potentially enhance its absorption and distribution .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. It could potentially alter cellular signaling, gene expression, or enzymatic activity .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s activity could be affected by the pH of its environment due to the presence of the dimethylamino group .
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN4O3/c1-10-8-14(20-24-10)19-16(23)15(22)18-9-13(21(2)3)11-4-6-12(17)7-5-11/h4-8,13H,9H2,1-3H3,(H,18,22)(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNKQNOSMVSGIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)F)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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